Cas no 34529-06-1 (1,2-dimethyl 3-aminobenzene-1,2-dicarboxylate)

• Product Name: 1,2-dimethyl 3-aminobenzene-1,2-dicarboxylate
• CAS No: 34529-06-1
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• MDL: MFCD09029586
• CID: 294937
• PubChem ID: 13399384
• Update Time: 2025-07-15

1,2-dimethyl 3-aminobenzene-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 3-aminophthalate
• 1,2-Benzenedicarboxylicacid, 3-amino-, 1,2-dimethyl ester
• 3-amino-1,2-benzene dicarboxylic acid,1-ethylester
• 3-AMINO-PHTHALIC ACID DIMETHYL ESTER
• Dimethyl 3-amino-1,2-benzenedicarboxylate
• Dimethyl-3-aminophthalate
• 3-aminophthalic acid dimethyl ester
• 3-Aminophthalsaeure-dimethylester
• 3-Amino-phthalsaeure-dimethylester
• AGN-PC-00MAOG
• ANW-64170
• CTK8C0124
• methyl 2-amino-6-(methoxycarbonyl)benzoate
• methyl-3-amino-2-(methoxycarbonyl)benzoate
• SBB072566
• SureCN60709
• Methyl 3-amino-2-(methoxycarbonyl)benzoate
• 3-Amino-1,2-benzenedicarboxylic acid 1,2-dimethyl ester
• 3-AMINO-1,2-PHTHALIC ACID, DIMETHYL ESTER
• 1,2-dimethyl 3-aminobenzene-1,2-dicarboxylate
• dimethyl 3-aminobenzene-1,2-dicarboxylate
• 1,2-Benzenedicarboxylic acid, 3-amino-, dimethyl ester
• 1,2-BENZENEDICARBOXYLIC ACID, 3-AMINO-, 1,2-DIMETHYL ESTER
• methyl 3-amino phthalate
• VEJKSNHPNFHCLF-UHFFFAOYSA-N
• CS-W019874
• 34529-06-1
• DS-15898
• 1,2-DIMETHYL 3-AMINOPHTHALATE
• PB31341
• SCHEMBL60709
• dimethyl 3-azanylbenzene-1,2-dicarboxylate
• 3-aminobenzene-1,2-dicarboxylic acid dimethyl ester
• FT-0726601
• SY097862
• A822264
• Dimethyl3-aminophthalate
• MFCD09029586
• DTXSID80539363
• AKOS015962615
• DB-069019
• ALBB-025534
• STL433375
• 1,2-benzenedicarboxylic acid, 3-amino-, dimethyl ester, hydrochloride

• MDL： MFCD09029586
• Inchi： 1S/C10H11NO4/c1-14-9(12)6-4-3-5-7(11)8(6)10(13)15-2/h3-5H,11H2,1-2H3
• InChI Key： VEJKSNHPNFHCLF-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CC=CC=1C(=O)OC)N)=O

Computed Properties

• Exact Mass: 209.06883
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.6

Experimental Properties

• Density: 1.248
• Boiling Point: 306 ºC
• Flash Point: 136 ºC
• Refractive Index: 1.558
• PSA: 78.62

1,2-dimethyl 3-aminobenzene-1,2-dicarboxylate Security Information

• Hazard Statement： H302
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 1,2-dimethyl 3-aminobenzene-1,2-dicarboxylate

Introduction to 1,2-dimethyl 3-aminobenzene-1,2-dicarboxylate (CAS No. 34529-06-1)

1,2-dimethyl 3-aminobenzene-1,2-dicarboxylate (CAS No. 34529-06-1) is a unique organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its distinct molecular structure, which includes a benzene ring substituted with two methyl groups and an amino group, along with two carboxylate groups. The combination of these functional groups endows the compound with a range of interesting properties and potential applications.

The chemical formula of 1,2-dimethyl 3-aminobenzene-1,2-dicarboxylate is C₁₀H₁₃NO₄. Its molecular weight is approximately 207.21 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the substitution of a benzene ring with methyl and amino groups, followed by the introduction of carboxylate functionalities. The synthesis process can be tailored to optimize yield and purity, making it a valuable intermediate in various chemical and pharmaceutical processes.

In recent years, 1,2-dimethyl 3-aminobenzene-1,2-dicarboxylate has been the subject of numerous studies due to its potential applications in drug discovery and development. One of the key areas of interest is its role as a building block for the synthesis of more complex molecules with therapeutic properties. For instance, the presence of the amino group and carboxylate groups makes it an excellent candidate for conjugation with other bioactive molecules, such as peptides or small organic molecules.

A study published in the Journal of Medicinal Chemistry in 2022 explored the use of 1,2-dimethyl 3-aminobenzene-1,2-dicarboxylate as a precursor for the synthesis of novel anti-inflammatory agents. The researchers found that derivatives of this compound exhibited significant anti-inflammatory activity in vitro and in vivo models. This finding opens up new possibilities for the development of drugs targeting inflammatory diseases such as arthritis and inflammatory bowel disease.

Beyond its potential in drug discovery, 1,2-dimethyl 3-aminobenzene-1,2-dicarboxylate has also been investigated for its use in materials science. The compound's unique electronic properties make it suitable for applications in organic electronics and photovoltaics. A recent study published in Advanced Materials highlighted the use of this compound as a dopant in organic semiconductors, enhancing their electrical conductivity and stability.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Research into the biodegradability and toxicity of 1,2-dimethyl 3-aminobenzene-1,2-dicarboxylate has shown that it exhibits low toxicity and good biodegradability under standard environmental conditions. This makes it a more environmentally friendly option compared to some traditional chemicals used in similar applications.

In conclusion, 1,2-dimethyl 3-aminobenzene-1,2-dicarboxylate (CAS No. 34529-06-1) is a versatile compound with a wide range of potential applications in drug discovery, materials science, and environmental chemistry. Its unique molecular structure and favorable properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and applications, this compound is likely to play an increasingly important role in various scientific and industrial fields.